![molecular formula C24H27O4P B3055409 Diphenyl p-hexylphenyl phosphate CAS No. 64532-96-3](/img/structure/B3055409.png)
Diphenyl p-hexylphenyl phosphate
Overview
Description
Diphenyl p-hexylphenyl phosphate is a type of organophosphate compound. It is similar to Diphenylphosphite, which is a diorganophosphite with the formula (C6H5O)2P(O)H . The molecule is tetrahedral and it appears as a colorless viscous liquid .
Synthesis Analysis
The synthesis of similar compounds like Diphenylphosphite can be achieved by treating phosphorus trichloride with phenol . Many analogues can be prepared similarly . A phosphorous flame retardant of phosphoric acid, P, P′-1, 4-phenylene P, P, P′, P′-tetraphenyl ester (PAPTE) was synthesized by diphenyl chlorophosphate and hydroquinone .Molecular Structure Analysis
The molecular structure of Diphenylphosphite, a compound similar to this compound, is tetrahedral . The chemical formula is C12H11O3P .Chemical Reactions Analysis
Diphenylphosphite, aldehydes, and amines react to afford aminophosphonates (Kabachnik–Fields reaction) . Mono- and diesters of phosphonic acid (H3PO3), referred to as H-phosphonates, are four-coordinate compounds and contain a characteristic H–P=O structural motif, which governs their unique chemical properties .Physical And Chemical Properties Analysis
Diphenylphosphite has a molar mass of 234.191 g·mol−1, appears as a colorless liquid, and has a density of 1.2268 g/cm3 . Diphenyl phosphate, a similar compound, has a melting point of 62-66 °C, a boiling point of 280°C, and a density of 0.76 g/cm3 .Scientific Research Applications
Presence in Indoor Environments
DPHP is commonly found in indoor dust, as it's a major metabolite and biomarker of aryl-phosphate flame retardants (PFRs). It can be present as a chemical additive, impurity, or degradation product, raising concerns about human exposure via dust ingestion, dermal contact, or inhalation. Studies have measured DPHP in indoor dust samples in Spain and the Netherlands, highlighting its ubiquity and potential health implications (Björnsdotter et al., 2018).
Exposure Pathways in Children
Children's exposure to organophosphate esters (OPEs) like DPHP has been a subject of research, particularly focusing on exposure pathways. Investigations have revealed that exposure to DPHP and other OPEs in children occurs primarily through hand-to-mouth contact and dermal absorption, underscoring the importance of understanding these compounds' presence in the environment (Phillips et al., 2018).
Metabolism and Human Exposure
The metabolism of similar compounds, like 2-ethylhexyl diphenyl phosphate (EHDPHP), has been studied to understand human exposure and potential toxicity. This research is crucial for identifying human-specific metabolites and understanding the pathways of exposure to these ubiquitous flame retardants and plasticizers (Ballesteros-Gómez et al., 2015).
Detection of Hydrolysis Products in Urine
Investigations have also been conducted to develop methods for quantifying hydrolysis products of PFRs like DPHP in human urine. This research helps in understanding the exposure levels to TPHP (tris(phenyl) phosphate) and other PFRs in humans (Su et al., 2016).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
(4-hexylphenyl) diphenyl phosphate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27O4P/c1-2-3-4-7-12-21-17-19-24(20-18-21)28-29(25,26-22-13-8-5-9-14-22)27-23-15-10-6-11-16-23/h5-6,8-11,13-20H,2-4,7,12H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHEFBWFSFKJWBK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCC1=CC=C(C=C1)OP(=O)(OC2=CC=CC=C2)OC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27O4P | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8074075 | |
Record name | Diphenyl p-hexylphenyl phosphate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8074075 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
410.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
64532-96-3, 69682-29-7 | |
Record name | 4-Hexylphenyl diphenyl phosphate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=64532-96-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Phosphoric acid, 4-hexylphenyl diphenyl ester | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0064532963 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Phosphoric acid, hexylphenyl diphenyl ester | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0069682297 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Diphenyl p-hexylphenyl phosphate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8074075 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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